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Compound of Interest

Compound Name:
2,5-Dibromo-4-

(trifluoromethyl)thiazole

CAS No.: 79257-58-2

Cat. No.: B2546801 Get Quote

Focus Compounds: 2,4-Dibromothiazole (CAS: 4175-77-3) & 2,5-Dibromothiazole (CAS: 4175-

78-4)

Executive Summary & Chemical Utility
Dibromothiazoles are critical halogenated heterocyclic building blocks used extensively in the

synthesis of fungicides, pharmaceuticals (e.g., SMN protein modulators), and liquid crystals.[1]

Their utility stems from the differential reactivity of the bromine atoms: the C-2 position is highly

activated for Nucleophilic Aromatic Substitution (

), while the C-4/C-5 positions typically undergo metal-halogen exchange or cross-coupling
(Suzuki/Stille).

The Safety Paradox: While often categorized generically as "Irritants," specific isomers

(particularly 2,5-dibromothiazole) can exhibit Acute Toxicity (Category 3) profiles. This guide

adopts a "Worst-Case Conservative" approach, treating the class as potential alkylating agents

due to their electrophilic nature.
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The following data synthesizes regulatory filings from ECHA and major suppliers (Sigma-

Aldrich, Thermo Fisher). Note the escalation in hazard for the 2,5-isomer.

Hazard Class 2,4-Dibromothiazole 2,5-Dibromothiazole

Acute Oral Toxicity Cat 4 (Harmful) Cat 3 (Toxic)

Acute Dermal Toxicity Cat 4 (Harmful) Cat 3 (Toxic)

Skin Corrosion/Irritation Cat 2 (Irritant) Cat 2 (Irritant)

Eye Damage/Irritation Cat 1 (Serious Damage) Cat 2A (Irritant)

STOT - Single Exposure Cat 3 (Respiratory) Cat 3 (Respiratory)

Mechanistic Toxicology (SAR Analysis)
The toxicity of dibromothiazoles is not random; it is structurally determined.

The C-2 Electrophile: The bromine at position 2 is flanked by both the sulfur and the nitrogen

of the thiazole ring. This makes the C-2 carbon highly electron-deficient.

Biological Interaction: Upon contact with skin or mucous membranes, the C-2 position can

undergo

with biological nucleophiles (e.g., cysteine residues in proteins). This covalent modification is
the likely driver for Skin Sensitization and Serious Eye Damage.

Metabolic Fate: Halogenated thiazoles can be metabolized via ring opening, potentially

releasing reactive sulfur species or bromide ions, contributing to systemic toxicity.

Critical Handling Protocols
Engineering Controls & Ventilation
Standard: All handling of solid dibromothiazoles must occur inside a certified chemical fume

hood. Causality: These compounds are solids with low melting points (40–80°C). Friction

during weighing or heat from reaction exotherms can easily generate sublimed vapors or dusts

that are potent respiratory irritants (STOT SE 3).
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Personal Protective Equipment (PPE) Matrix
Do not rely on standard latex gloves. The lipophilic nature of halogenated heterocycles

facilitates permeation.

Body Part Recommended Protection Rationale

Hands (Primary) Nitrile (Double Gloved)

4 mil minimum thickness.

Change immediately upon

splash.

Hands (High Risk) Silver Shield / Laminate

Required for handling

concentrated stock solutions

(>1M).

Respiratory N95 or P100 (if outside hood)

Only if dust generation is

unavoidable and engineering

controls fail.

Eyes
Chemical Goggles + Face

Shield

Safety glasses are insufficient

due to "Serious Eye Damage"

risk (2,4-isomer).

Visualizing the Safety Workflow
The following diagram outlines the decision logic for handling these derivatives, prioritizing the

"Toxic" classification path.

Task: Weighing/Transferring
Dibromothiazole Check Physical State

Solid/Powder

In Solution (DCM/THF)

Risk: Dust Inhalation
(STOT SE 3)

Risk: Dermal Absorption
(Acute Tox 3)

Static-Free Spatula
+ Fume Hood Sash < 12"

Mitigation

Double Nitrile Gloves
+ Change every 15 mins

Mitigation

Click to download full resolution via product page

Caption: Workflow identifying critical risk points (Dust vs. Permeation) and their specific

engineering controls.
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Emergency Response & Decontamination
First Aid Logic

Eye Contact (Critical): The 2,4-isomer causes serious eye damage. Flush immediately for 15

minutes. Do not wait for pain; the damage mechanism (alkylation) can be insidious.

Skin Contact: Wash with soap and water.[2][3][4][5] Avoid alcohol-based washes immediately

after exposure, as ethanol can enhance the transdermal penetration of lipophilic thiazoles.

Spill Cleanup Protocol (Solid)
Isolate: Evacuate the immediate area (10 ft radius).

PPE: Don chemical goggles and double nitrile gloves.

Containment: Do not dry sweep (generates dust). Cover the spill with a wet paper towel

(dampened with water or dilute bicarbonate) to prevent aerosolization.

Disposal: Scoop the wet material into a wide-mouth jar. Label as "Halogenated Organic

Waste - Toxic."

Reactivity & Stability (Storage)[7]
Dibromothiazoles are generally stable but exhibit specific incompatibilities:

Strong Oxidizers: Incompatible.[6] Can lead to ring cleavage and release of bromine gas (

) and sulfur oxides (

).

Strong Bases: The C-2 proton (if present in mono-bromo derivatives) or the C-2 bromine is

susceptible to base attack.

Light Sensitivity: Store in amber vials. C-Br bonds can undergo homolytic cleavage under UV

light, degrading the reagent and generating free radicals.

Degradation Pathway Visualization
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Understanding how the molecule breaks down helps in assessing waste risks.

2,x-Dibromothiazole

Biological Nucleophile
(Protein-SH / DNA-NH2)

 S_NAr (C-2 Position) 

Strong Oxidizer
(e.g., KMnO4)

 Incompatible Mixing 

Alkylated Biomolecule
(Sensitization/Toxicity)

 Covalent Bond 

Ring Cleavage:
SOx + Br2 Gas

 Exothermic Decomp 

Click to download full resolution via product page

Caption: Pathways showing biological alkylation (toxicity mechanism) and oxidative

decomposition (chemical hazard).

Waste Disposal & Environmental Fate[6]
Classification: These compounds are Halogenated Organic Waste.

Ecotoxicity: Classified as "Harmful to aquatic life with long-lasting effects" (H412). Do not

release down drains.[3][4]

Destruction: Incineration is the only approved method. The presence of Nitrogen, Sulfur, and

Bromine requires an incinerator equipped with a scrubber to handle

,

, and

byproducts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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